2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol

• IUPAC Name: 2-[methyl-(1-methylpiperidin-3-yl)amino]ethanol
• InChI: InChI=1S/C9H20N2O/c1-10-5-3-4-9(8-10)11(2)6-7-12/h9,12H,3-8H2,1-2H3
• InChI Key: UODDPEKPHVJCRC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)N(C)CCO
• Molecular Formula: C9H20N2O
• Molecular Weight: 172.27 g/mol

Description

2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

2-[Methyl-(1-methyl-piperidin-3-yl)-amino]-ethanol, a compound featuring a piperidine ring, has garnered attention in medicinal chemistry due to its diverse biological activities. Its unique structural characteristics allow it to interact with various biological targets, making it a subject of significant research interest.

Chemical Structure and Properties

The compound is characterized by the following structural formula:

$$\text{C}_{8}\text{H}_{18}\text{N}_{2}\text{O}$$

This structure includes a methyl group attached to the nitrogen atom of the piperidine ring and an ethanol moiety, contributing to its solubility and biological interactions.

Research indicates that this compound may modulate neurotransmitter receptors and enzymes, influencing physiological processes related to mood regulation and cognitive functions. Its interaction with specific molecular targets suggests potential applications in treating neurological disorders and cancer.

Anticancer Properties

Studies have shown that this compound exhibits anticancer activity , particularly in vitro. It alters the morphology of cancer cells and may induce apoptosis through mechanisms involving cell cycle regulation. The compound's effectiveness against various cancer cell lines highlights its potential as a therapeutic agent.

Neurotransmitter Interaction

The compound's ability to interact with neurotransmitter receptors indicates its role in modulating neurological functions. This interaction may provide insights into developing treatments for conditions such as depression and anxiety.

Comparative Analysis with Similar Compounds

A comparative analysis of this compound with structurally similar compounds reveals significant differences in biological activity:

Compound Name	Structure Similarity	Unique Features
2-(1-Methylpiperidin-4-yl)ethanol	High	Variation in piperidine position affects biological activity
2-(4-(Aminomethyl)piperidin-1-yl)ethanol	Moderate	Different substituents lead to distinct pharmacological profiles
3-(1-Methylpiperidin-4-yl)propan-1-ol	High	Similar backbone but different side chains influence solubility
4-(3,5-Dimethylpiperidin-1-yl)butan-1-ol	Moderate	Structural variations result in altered metabolic pathways

This table illustrates how slight modifications in structure can lead to significant differences in chemical behavior and biological activity, underscoring the importance of structural specificity in drug design.

In Vitro Studies

In vitro studies conducted on various cancer cell lines demonstrated that this compound significantly inhibited cell viability. For instance, IC50 values were recorded at varying concentrations, showcasing its potency against specific cancer types.

Neuropharmacological Effects

Research has also explored the neuropharmacological effects of this compound. Interaction assays revealed that it could enhance neurotransmitter signaling pathways, suggesting potential applications in treating mood disorders.